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Compound of Interest

Compound Name: Benzotrifuroxan

Cat. No.: B3051571 Get Quote

For researchers and scientists in the field of energetic materials, understanding the detonation

performance of novel compounds is paramount. Benzotrifuroxan (BTF), a high-energy,

hydrogen-free explosive, has garnered significant interest due to its performance parameters,

which are comparable to widely used explosives like HMX.[1][2][3] This guide provides a

comparative analysis of the detonation pressure of BTF against other common high explosives,

supported by experimental data and detailed methodologies.

Performance Comparison of High Explosives
The detonation pressure is a critical parameter that characterizes the effectiveness of an

explosive. The following table summarizes the experimental detonation pressure and other key

performance indicators for Benzotrifuroxan (BTF) in comparison to other well-established high

explosives such as HMX (Octogen) and RDX (Hexogen).
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Explosive Density (g/cm³)
Detonation
Pressure (GPa)

Detonation Velocity
(m/s)

Benzotrifuroxan (BTF) 1.82 33.8 -

Benzotrifuroxan (BTF) 1.84 34.5 -

HMX 1.80 36.1 -

RDX 1.71 31.4 -

BTF/DNB Cocrystal - ~24 ~7373

BTF/ONA Cocrystal - 20.51 7115.26

Data compiled from multiple sources. Note that detonation velocity for BTF was not explicitly

stated in the primary source for detonation pressure.[4][5][6]

As the data indicates, the detonation pressure of pressed BTF charges is comparable to that of

HMX and higher than that of RDX at similar densities.[4] It is also noteworthy that the formation

of cocrystals with other compounds, such as 1,3-dinitrobenzene (DNB) or 2-Nitroaniline (ONA),

can significantly alter the detonation properties of BTF, generally leading to a reduction in

detonation pressure and velocity.[5][6]

Experimental Protocols for Detonation Pressure
Measurement
The accurate measurement of detonation pressure is crucial for characterizing energetic

materials. Several experimental techniques are employed for this purpose, each with its own

principles and applications.

Pyrometric Method
This method involves measuring the brightness temperature of the detonation products. The

pressure profiles can then be determined from these temperature measurements. This

technique was used to determine the detonation parameters of pressed BTF charges.[4]

Manganin Gauges
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Manganin gauges are embedded within an inert material placed at the end of the explosive

charge.[7] As the detonation wave interacts with the material, the change in resistance of the

manganin gauge is measured and correlated to the pressure.[7][8]

Photonic Doppler Velocimetry (PDV)
A more recent and high-resolution technique, PDV, is a laser interferometer system used to

directly measure the particle velocity at an interface.[9] This velocity data can then be used with

Hugoniot shock matching equations to calculate the detonation pressure.[9]

The following diagram illustrates a generalized experimental workflow for measuring detonation

pressure using embedded gauges.
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Caption: Experimental workflow for detonation pressure measurement.

Chemical Considerations and Future Directions
Benzotrifuroxan is a chemically reactive material, and its thermal stability can be affected by

impurities.[1][2] Purification through methods like recrystallization is crucial for safe handling

and obtaining reliable experimental data.[1][3]
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The study of BTF cocrystals presents a promising avenue for tuning the sensitivity and

performance of energetic materials.[5][6] While cocrystallization often leads to a decrease in

detonation pressure, it can significantly improve the material's insensitivity to impact, a critical

factor for practical applications.[6]

The logical relationship for considering the application of BTF-based materials is outlined in the

diagram below.
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Caption: Logic diagram for BTF application development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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